Cas no 80879-18-1 (2H-Pyran-4-ol, tetrahydro-4-(1-hydroxycyclohexyl)-)

• Product name: 2H-Pyran-4-ol, tetrahydro-4-(1-hydroxycyclohexyl)-
• CAS No: 80879-18-1
• MF: C₁₁H₂₀O₃
• MW: 200.2747
• CID: 704915
• PubChem ID: 13172795

2H-Pyran-4-ol, tetrahydro-4-(1-hydroxycyclohexyl)- Chemical and Physical Properties

Names and Identifiers

• 2H-Pyran-4-ol, tetrahydro-4-(1-hydroxycyclohexyl)-
• 4-(1-hydroxycyclohexyl)oxan-4-ol
• 80879-18-1
• DTXSID20524617

• Inchi： InChI=1S/C11H20O3/c12-10(4-2-1-3-5-10)11(13)6-8-14-9-7-11/h12-13H,1-9H2
• InChI Key： KDZSTCSGFBCEPK-UHFFFAOYSA-N
• SMILES： C1CCC(CC1)(C2(CCOCC2)O)O

Computed Properties

• Exact Mass: 200.14124450g/mol
• Monoisotopic Mass: 200.14124450g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 191
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 49.7Ų
• XLogP3: 0.7